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Compound of Interest

Compound Name: TASP0433864

Cat. No.: B15616141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

TASP0433864, a selective mGlu2 receptor positive allosteric modulator. Adherence to these

procedures is critical to ensure laboratory safety and environmental protection.

Summary of Chemical Safety Information
TASP0433864 is a chemical compound intended for laboratory research use only.[1] The

available Safety Data Sheet (SDS) indicates that this substance presents several hazards that

necessitate careful handling and disposal.

Hazard Identification:

Hazard Statement Classification

H302 Harmful if swallowed.[2]

H315 Causes skin irritation.[2]

H319 Causes serious eye irritation.[2]

H335 May cause respiratory irritation.[2]

Precautionary Statements:
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Users should wash hands thoroughly after handling, use only in well-ventilated areas, and wear

protective gloves, clothing, and eye/face protection.[2] In case of eye contact, rinse cautiously

with water for several minutes.[2] If swallowed, immediately call a poison center or doctor.[2]

Disposal Workflow for TASP0433864
The following diagram outlines the necessary steps for the safe disposal of TASP0433864 and

associated materials.
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TASP0433864 Disposal Workflow

Preparation

Waste Segregation & Collection

Decontamination

Final Disposal

Start: Unused or Waste TASP0433864

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Solid Waste
(e.g., powder, contaminated vials)

Liquid Waste
(e.g., solutions in solvents)

Contaminated Sharps
(e.g., needles, pipette tips)

Collect in a labeled, sealed, compatible
hazardous waste container.

Collect in a labeled, sealed, compatible
hazardous waste container.

Collect in a designated
sharps container.

Store waste in a designated
hazardous waste accumulation area.

Decontaminate Glassware
(Triple rinse with appropriate solvent)

Collect rinsate as
hazardous liquid waste.

Decontaminate Work Surfaces
(Use appropriate cleaning agent)

Arrange for pickup by a certified
hazardous waste disposal service.

P501: Dispose of contents/container to hazardous waste disposal.

End: Disposal Complete

Click to download full resolution via product page

TASP0433864 Disposal Workflow Diagram
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Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment, including a lab coat, safety goggles,

and chemical-resistant gloves, when handling TASP0433864 waste.

2. Waste Identification and Segregation:

Solid Waste: Unused TASP0433864 powder, contaminated personal protective equipment

(e.g., gloves), and empty vials should be collected as solid hazardous waste.

Liquid Waste: Solutions containing TASP0433864 should be collected as liquid hazardous

waste. Do not dispose of down the drain.[2]

Contaminated Sharps: Needles, syringes, and other contaminated sharps must be placed in

a designated sharps container.

3. Waste Collection and Labeling:

Use compatible, leak-proof containers for waste collection.

Clearly label each waste container with "Hazardous Waste" and the full chemical name:

"TASP0433864".

Keep waste containers securely sealed when not in use.

4. Decontamination:

Glassware: Triple rinse any glassware that has come into contact with TASP0433864 with a

suitable solvent (e.g., ethanol, DMSO). Collect the rinsate as hazardous liquid waste.

Work Surfaces: Decontaminate work surfaces with an appropriate cleaning agent.

5. Storage and Disposal:

Store hazardous waste containers in a designated, well-ventilated, and secure waste

accumulation area.
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Follow your institution's and local regulations for the final disposal of hazardous chemical

waste. This typically involves arranging for pickup by a certified hazardous waste disposal

service.[2]

Data Presentation
No quantitative data regarding the toxicity or environmental impact of TASP0433864 is

available in the provided safety data sheets.

Experimental Protocols
No specific experimental protocols related to the disposal of TASP0433864 were cited in the

available documentation. The disposal procedures outlined above are based on general best

practices for handling hazardous laboratory chemicals and the specific hazard information

available for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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